Cas no 1223203-52-8 (N-(1-cyano-1,2-dimethylpropyl)-2-(3,6-dimethyl-4-oxo-3,4-dihydroquinazolin-2-yl)sulfanylacetamide)

• Product Name: N-(1-cyano-1,2-dimethylpropyl)-2-(3,6-dimethyl-4-oxo-3,4-dihydroquinazolin-2-yl)sulfanylacetamide
• CAS No: 1223203-52-8
• MF: C₁₈H₂₂N₄O₂S
• MW: 358.457882404327
• CID: 6420941
• PubChem ID: 47044767
• Update Time: 2025-07-15

N-(1-cyano-1,2-dimethylpropyl)-2-(3,6-dimethyl-4-oxo-3,4-dihydroquinazolin-2-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyano-1,2-dimethylpropyl)-2-(3,6-dimethyl-4-oxo-3,4-dihydroquinazolin-2-yl)sulfanylacetamide
• EN300-22274276
• AKOS008136776
• 1223203-52-8
• Z441398424
• N-(1-cyano-1,2-dimethylpropyl)-2-[(3,6-dimethyl-4-oxo-3,4-dihydroquinazolin-2-yl)sulfanyl]acetamide
• N-(2-cyano-3-methylbutan-2-yl)-2-(3,6-dimethyl-4-oxoquinazolin-2-yl)sulfanylacetamide

• Inchi： 1S/C18H22N4O2S/c1-11(2)18(4,10-19)21-15(23)9-25-17-20-14-7-6-12(3)8-13(14)16(24)22(17)5/h6-8,11H,9H2,1-5H3,(H,21,23)
• InChI Key： IYHULSOGZGMFKV-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC(C)=CC=2C(N1C)=O)CC(NC(C#N)(C)C(C)C)=O

Computed Properties

• Exact Mass: 358.14634713g/mol
• Monoisotopic Mass: 358.14634713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 111Ų

Additional information on N-(1-cyano-1,2-dimethylpropyl)-2-(3,6-dimethyl-4-oxo-3,4-dihydroquinazolin-2-yl)sulfanylacetamide

Professional Introduction to N-(1-cyano-1,2-dimethylpropyl)-2-(3,6-dimethyl-4-oxo-3,4-dihydroquinazolin-2-yl)sulfanylacetamide (CAS No: 1223203-52-8)

N-(1-cyano-1,2-dimethylpropyl)-2-(3,6-dimethyl-4-oxo-3,4-dihydroquinazolin-2-yl)sulfanylacetamide, identified by its CAS number 1223203-52-8, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The compound combines a cyano-substituted alkyl chain with a sulfanylacetamide moiety, linked to a quinazoline scaffold. This structural arrangement suggests potential bioactivity that warrants further exploration.

The quinazoline core is a well-known pharmacophore in medicinal chemistry, frequently employed in the design of bioactive molecules. Quinazolines exhibit a broad spectrum of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The presence of a 3,6-dimethyl substituent and a 4-oxo group in the quinazoline ring enhances its structural stability and influences its electronic properties, making it an attractive scaffold for drug discovery.

The sulfanylacetamide functional group in N-(1-cyano-1,2-dimethylpropyl)-2-(3,6-dimethyl-4-oxo-3,4-dihydroquinazolin-2-yl)sulfanylacetamide introduces additional pharmacological potential. Sulfanyl groups are known to participate in various biological interactions, including hydrogen bonding and hydrophobic interactions, which are crucial for the binding affinity of drug molecules to their targets. The acetamide moiety further extends the possible sites for interaction with biological receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with greater accuracy. The combination of quantum mechanical calculations and molecular dynamics simulations has been instrumental in understanding the structural and energetic properties of N-(1-cyano-1,2-dimethylpropyl)-2-(3,6-dimethyl-4-oxo-3,4-dihydroquinazolin-2-yl)sulfanylacetamide. These studies have highlighted the potential for this compound to interact with various biological targets, including enzymes and receptors involved in critical cellular processes.

In vitro studies have begun to elucidate the pharmacological profile of N-(1-cyano-1,2-dimethylpropyl)-2-(3,6-dimethyl-4-oxo-3,4-dihydroquinazolin-2-yl)sulfanylacetamide. Initial experiments have shown promising activity against certain cancer cell lines, suggesting its potential as an anticancer agent. The compound's ability to disrupt key cellular pathways may provide a novel therapeutic approach for treating various malignancies. Additionally, preliminary data indicate that this molecule exhibits moderate antioxidant properties, which could be beneficial in combating oxidative stress-related diseases.

The synthesis of N-(1-cyano-1,2-dimethylpropyl)-2-(3,6-dimethyl-4-oxo-3,4-dihydroquinazolin-2-yl)sulfanylacetamide presents unique challenges due to its complex structure. Multi-step synthetic routes involving condensation reactions, cyclization processes, and functional group transformations are required to construct the desired molecule. Advances in synthetic methodologies have made it possible to achieve high yields and purity levels necessary for pharmaceutical applications.

The development of new drug candidates is often accompanied by rigorous safety evaluations to ensure their suitability for clinical use. Toxicological studies on N-(1-cyano-1,2-dimethylpropyl)-2-(3,6-dimethyl-4-oxyo -3 ,4 -dihydroquinazolin - 2 - yl )sulfany l acetamide

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like N-(1-cyano - 1 , 2 - dim eth yl prop yl strong >) - < strong > 2 - ( 3 , 6 - dim eth yl - 4 - ox o - 3 , 4 - di hydro quin az olin - 2 - yl ) sulfany l ac eta m ide strong > . Predictive models have been developed to screen large chemical libraries and identify molecules with optimal pharmacokinetic properties. These models take into account various factors such as solubility, metabolic stability, and binding affinity to biological targets.

The future prospects for N-(1-cyano - 1 , 2 - dim eth yl prop yl strong >) - < strong > 2 - ( 3 , 6 - dim eth yl - 4 - ox o - 3 , 4 - di hydro quin az olin - 2 - yl ) sulfany l ac eta m ide strong > are promising. Ongoing research aims to optimize its chemical structure for improved bioavailability and efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are likely to yield significant breakthroughs in understanding its therapeutic potential.

In conclusion，N-(1-cyano - 1 , 2 - dim eth yl prop yl strong >) - < strong > 2 -( 3 , 6 dim eth yl ) ox o ) di hydro quin az olin ) sulfany l ac eta m ide strong > (CAS No: < strong >1223203 52 8) strong > represents a significant advancement in pharmaceutical chemistry。 Its unique structural features，combined with promising preclinical data，make it a valuable candidate for further development。 As research continues，this compound holds the potential to contribute to the development of novel therapeutic agents that address unmet medical needs。